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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic and
spectrometric data for Scytalol C, a naphthalenone derivative isolated from an ascomycetous
fungus. The data presented herein is essential for the identification, characterization, and
further development of this natural product. The information is based on the findings published
in "Balticols A-F, New Naphthalenone Derivatives with Antiviral Activity, from an Ascomycetous
Fungus" in Chemistry & Biodiversity, 2009, 6, 127-137.

Mass Spectrometry Data

High-resolution mass spectrometry (HRMS) using electrospray ionization (ESI) was employed
to determine the elemental composition and exact mass of Scytalol C.
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Parameter Observed Value
lonization Mode ESI

Mass Analyzer Not Specified in the source
Formula C12H1405

Calculated Mass [M+H]* 239.0914
Measured Mass [M+H]*+ 239.0914

Nuclear Magnetic Resonance (NMR) Spectroscopic
Data

The structure of Scytalol C was elucidated using one- and two-dimensional NMR
spectroscopy. The tH and 3C NMR data were acquired in CDCls.

'H NMR Spectroscopic Data (600 MHz, CDClz)

Position Chemical Shift (0) Multiplicity Coupling Constant
[ppm] (9) [Hz]

2 2.80 dd 17.5,4.8

2 2.95 dd 175,64

3 4.35 m

4 4.60 d 3.2

5 7.10 d 8.8

7 6.65 d 2.6

8 7.58 dd 8.8,2.6

11 3.80 S

12 1.45 S

3C NMR Spectroscopic Data (150 MHz, CDCIs)
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Position Chemical Shift (6) [ppm]
1 197.8
2 45.2
3 68.1
4 76.5
da 129.8
5 120.5
6 162.1
7 108.2
8 130.4
8a 114.8
11 55.9
12 25.4

Infrared (IR) Spectroscopic Data

The primary literature source for Scytalol C does not provide specific Infrared (IR)
spectroscopic data.

Experimental Protocols
General Experimental Procedures

NMR spectra were recorded on a Bruker ARX 600 spectrometer. Chemical shifts are reported
in ppm (&) and are referenced to the solvent signals for CDCIs (*H: & = 7.26 ppm; 13C: 0 = 77.0
ppm). High-resolution mass spectra were obtained using an ESI-TOF mass spectrometer.

Isolation of Scytalol C

The producing fungal strain was cultured on Hagem broth at room temperature for 19 days.
The mycelium and fermentation broth were separated by filtration. The culture broth was
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extracted with ethyl acetate (EtOAc), and the resulting extract was subjected to silica gel
column chromatography. Further purification by reversed-phase high-performance liquid
chromatography (RP-HPLC) yielded pure Scytalol C.

Experimental Workflow

The following diagram illustrates the general workflow for the isolation and structural elucidation
of Scytalol C.
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» To cite this document: BenchChem. [Spectroscopic and Spectrometric Characterization of
Scytalol C: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597107/docs#spectroscopic-and-spectrometric-
characterization-of-scytalol-c-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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